2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate

• IUPAC Name: [2-methoxy-4-[(E)-[5-(4-methoxyphenyl)-2-oxofuran-3-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C21H18O6/c1-13(22)26-18-9-4-14(11-20(18)25-3)10-16-12-19(27-21(16)23)15-5-7-17(24-2)8-6-15/h4-12H,1-3H3/b16-10+
• InChI Key: RNMKCXNHYFJNCX-MHWRWJLKSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=C2C=C(OC2=O)C3=CC=C(C=C3)OC)OC
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=C/2\C=C(OC2=O)C3=CC=C(C=C3)OC)OC
• Molecular Formula: C21H18O6
• Molecular Weight: 366.4 g/mol

Description

2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate, also known as MMFA, is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis (programmed cell death) in cancer cells. 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate has also been shown to generate reactive oxygen species (ROS) upon exposure to light, which can cause damage to cancer cells.
Biochemical and Physiological Effects
2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation and migration, the induction of cell cycle arrest, and the activation of apoptotic pathways. 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate has also been shown to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations of using 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate in scientific research, including the development of new materials for optoelectronic devices, the synthesis of new compounds for use in photodynamic therapy, and the investigation of its potential as an anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate and its potential as a cancer therapeutic.

Synthesis Methods

The synthesis of 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate involves the reaction between 4-methoxybenzaldehyde and 2-hydroxy-4-methoxybenzophenone in the presence of acetic anhydride and a catalyst. The resulting product is then purified through recrystallization. The purity of the final product is determined by various analytical techniques, such as melting point determination and spectroscopic analysis.

Scientific Research Applications

2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate has been used in scientific research for various purposes, including as a fluorescent probe for the detection of metal ions, as a potential anti-cancer agent, and as a photosensitizer for photodynamic therapy. 2-methoxy-4-{[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]methyl}phenyl acetate has also been used in the development of new materials for optoelectronic devices and as a building block for the synthesis of other compounds.